Cas no 1060262-37-4 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide)

• Product Name: N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide
• CAS No: 1060262-37-4
• MF: C₂₄H₂₄N₂O₃
• MW: 388.458966255188
• CID: 6338972
• PubChem ID: 25862106
• Update Time: 2025-11-06

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide
• 1060262-37-4
• N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-2-ethoxy-1-naphthamide
• AKOS024497720
• VU0635270-1
• F5097-0748
• N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-2-ethoxynaphthalene-1-carboxamide

• Inchi： 1S/C24H24N2O3/c1-2-29-21-14-9-17-5-3-4-6-20(17)23(21)24(28)26-19-10-7-16(8-11-19)15-22(27)25-18-12-13-18/h3-11,14,18H,2,12-13,15H2,1H3,(H,25,27)(H,26,28)
• InChI Key： NEUKCEKZXOVBIY-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC(C1=C(C=CC2C=CC=CC1=2)OCC)=O)NC1CC1

Computed Properties

• Exact Mass: 388.17869263g/mol
• Monoisotopic Mass: 388.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų

Additional information on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide (CAS No. 1060262-37-4): An Overview of a Promising Compound in Medicinal Chemistry

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide (CAS No. 1060262-37-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of naphthalene carboxamides and is characterized by its cyclopropylcarbamoyl and ethoxy substituents. The intricate molecular architecture of this compound makes it a valuable subject of study for researchers exploring new avenues in drug discovery and development.

The cyclopropylcarbamoyl moiety in the structure of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide is particularly noteworthy. Cyclopropyl groups are known for their strain energy and unique electronic properties, which can influence the overall conformation and reactivity of the molecule. This feature has been leveraged in various pharmaceutical applications, including the design of inhibitors for specific enzymes and receptors. Recent studies have shown that compounds containing cyclopropyl groups can exhibit enhanced binding affinity and selectivity, making them attractive candidates for drug development.

The ethoxy substituent on the naphthalene ring further contributes to the compound's pharmacological profile. Ethoxy groups are common functional groups in medicinal chemistry, often enhancing solubility and metabolic stability. In the context of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide, the ethoxy group may play a crucial role in modulating the compound's interaction with biological targets, potentially improving its therapeutic efficacy and reducing side effects.

Recent research has focused on the potential therapeutic applications of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide. One area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and other proliferative disorders. The selective inhibition of these kinases could lead to new treatment options for patients with these conditions.

Another promising application of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide is its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it a potential candidate for developing new anti-inflammatory drugs with improved safety profiles.

In addition to its therapeutic potential, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has also been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use as a therapeutic agent. Research has shown that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are important factors for drug development.

The safety profile of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide is another critical aspect being investigated. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Despite the promising findings, there are still challenges to overcome before N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide can be developed into a viable drug candidate. One such challenge is optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to guide this optimization process.

In conclusion, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide (CAS No. 1060262-37-4) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound may pave the way for innovative treatments for various diseases.